Cas no 176641-71-7 (Benzoic acid, 2,4-dimethyl-5-(methylsulfonyl)-, methyl ester)

• Product Name: Benzoic acid, 2,4-dimethyl-5-(methylsulfonyl)-, methyl ester
• CAS No: 176641-71-7
• MF: C₁₁H₁₄O₄S
• MW: 242.291462421417
• CID: 2109232
• Update Time: 2023-08-04

Benzoic acid, 2,4-dimethyl-5-(methylsulfonyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 2,4-dimethyl-5-(methylsulfonyl)benzoate
• Benzoic acid, 2,4-dimethyl-5-(methylsulfonyl)-, methyl ester

• Inchi： 1S/C11H14O4S/c1-7-5-8(2)10(16(4,13)14)6-9(7)11(12)15-3/h5-6H,1-4H3
• InChI Key： WDHSPEJIDYSKIC-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C(=O)OC)C(C)=CC=1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 355
• Topological Polar Surface Area: 68.8